Cas no 2248336-93-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-1H-pyrazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-1H-pyrazole-3-carboxylate
• CAS No: 2248336-93-6
• MF: C₁₉H₁₃N₃O₄
• MW: 347.324224233627
• CID: 6245042
• PubChem ID: 165730942
• Update Time: 2025-11-06

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-1H-pyrazole-3-carboxylate
• EN300-6519760
• 2248336-93-6

• Inchi： 1S/C19H13N3O4/c23-17-14-8-4-5-9-15(14)18(24)22(17)26-19(25)16-10-11-21(20-16)12-13-6-2-1-3-7-13/h1-11H,12H2
• InChI Key： RBSXBTJWNIVEHE-UHFFFAOYSA-N
• SMILES： O(C(C1C=CN(CC2C=CC=CC=2)N=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 347.09060590g/mol
• Monoisotopic Mass: 347.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-1H-pyrazole-3-carboxylate

Exploring the Properties and Applications of 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 1-Benzyl-1H-Pyrazole-3-Carboxylate (CAS No. 2248336-93-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-1H-pyrazole-3-carboxylate with CAS number 2248336-93-6 has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural features and potential applications. This compound is characterized by a complex molecular architecture that combines a dioxo isoindole moiety with a benzyl pyrazole carboxylate group, creating a versatile platform for various chemical transformations and functional applications.

Recent studies have highlighted the importance of this compound in the development of advanced materials and pharmaceutical agents. The dioxo isoindole component is known for its stability and ability to participate in diverse chemical reactions, while the benzyl pyrazole carboxylate group introduces additional functionality, such as hydrogen bonding capabilities and potential for bioactivity. These attributes make the compound a valuable building block in organic synthesis.

One of the most promising areas of research involving this compound is its role in drug discovery. The benzyl pyrazole moiety has been associated with anti-inflammatory and anticancer properties in preclinical studies. Researchers have explored the potential of this compound as a lead molecule for developing novel therapeutic agents targeting specific biological pathways. For instance, recent findings suggest that derivatives of this compound may exhibit selective inhibition against certain enzymes involved in cancer progression.

In addition to its biomedical applications, this compound has also been investigated for its potential in materials science. The dioxo isoindole group contributes to the formation of stable supramolecular assemblies, which can be exploited in the design of advanced materials such as sensors or organic semiconductors. Recent experiments have demonstrated that films prepared from this compound exhibit remarkable electronic properties, making them suitable candidates for use in flexible electronic devices.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl 1-benzyl-pyrazole-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to enhance yield and purity, ensuring scalability for industrial applications. The use of transition metal catalysts has been particularly effective in facilitating key transformations during the synthesis process.

Another area of interest is the environmental impact of this compound. Studies have shown that it exhibits low toxicity towards aquatic organisms under controlled laboratory conditions, suggesting its potential for use in eco-friendly applications. However, further research is needed to fully assess its environmental fate and biodegradability.

In conclusion, CAS No. 2248336-93-6, or 1,3-dioxo...carboxylate, represents a versatile and multifunctional compound with wide-ranging applications across various scientific disciplines. Its unique structural features make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond.